Cas no 2034538-87-7 (3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide)

• Product Name: 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide
• CAS No: 2034538-87-7
• MF: C₁₅H₁₂FN₅O
• MW: 297.287085533142
• CID: 5467644
• Update Time: 2025-06-10

3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide
• 3-fluoro-N-[(1-pyridin-3-yltriazol-4-yl)methyl]benzamide
• 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide

• Inchi： 1S/C15H12FN5O/c16-12-4-1-3-11(7-12)15(22)18-8-13-10-21(20-19-13)14-5-2-6-17-9-14/h1-7,9-10H,8H2,(H,18,22)
• InChI Key： OVEUDHXYGLOCNW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NCC1=CN(C2C=NC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 297.10258819 g/mol
• Monoisotopic Mass: 297.10258819 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 297.29
• XLogP3: 1.2
• Topological Polar Surface Area: 72.7

Additional information on 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide

Introduction to 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide (CAS No. 2034538-87-7)

3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034538-87-7, belongs to a class of molecules that integrate fluorine substitution with a triazolyl-pyridine moiety, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide is characterized by a benzamide core linked to a fluorinated pyridine ring via a triazolylmethyl group. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The presence of the fluorine atom is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic applications. Among these, triazoles have emerged as a key structural motif due to their ability to form stable interactions with biological targets. The incorporation of a triazolyl group in 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide not only contributes to its structural complexity but also opens up possibilities for diverse biological activities.

The pyridine ring in this compound is another important feature that warrants closer examination. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as pharmacophores in various drug molecules. The specific substitution pattern at the 3-position of the pyridine ring in 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide may play a crucial role in determining its binding affinity and selectivity towards biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in drug development. The fluorine atom can influence various properties of drug molecules, including their pharmacokinetic profiles and bioavailability. The presence of a fluorine substituent in 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide suggests that this compound may exhibit enhanced metabolic stability and improved oral bioavailability, which are desirable attributes for any potential therapeutic agent.

The benzamide moiety is another key structural component that contributes to the potential biological activity of this compound. Benzamides are known to interact with various biological targets, including enzymes and receptors involved in pain signaling, inflammation, and other physiological processes. The specific arrangement of atoms in the benzamide core of 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yll]methyl}benzamide may influence its interaction with these targets and ultimately determine its therapeutic potential.

In conclusion, 3-fluoro-N-{[1-(pyridin-3-yll)-1H-l,lZ,-triazol-l4-yll)methyI}benzamide represents an intriguing compound with a unique structural framework that integrates fluorine substitution with a triazolyl-pyridine moiety. Its molecular design suggests potential interactions with biological targets and highlights its promise as a candidate for further exploration in drug discovery and development. As research continues to uncover the therapeutic potential of such compounds, CAS No. 2034538-l87-l may play a significant role in the development of novel therapeutic agents.